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Compound of Interest

Compound Name: 1,5-Diazecane-6,10-dione

Cat. No.: B072940 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the commercial availability, technical specifications, and known

experimental protocols related to the cyclic diamide, 1,5-Diazecane-6,10-dione (CAS Number:

1489-84-5).

Initial research indicates that detailed public information regarding 1,5-Diazecane-6,10-dione
is exceptionally scarce. While the compound is listed by a limited number of chemical suppliers,

comprehensive technical data, established experimental protocols, and significant research

into its biological activity are not readily available in the public domain. This guide compiles the

limited information that has been found.

Commercial Availability
Efforts to identify multiple commercial suppliers for 1,5-Diazecane-6,10-dione have yielded

limited results. Only a single supplier has been prominently identified, with another potential

source listed on a chemical database without detailed purchasing information. This scarcity

suggests that the compound is not widely manufactured or readily available for large-scale

research and development purposes.
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Supplier CAS Number Additional Information

Benchchem 1489-84-5

Lists 1,5-Diazecane-6,10-

dione as a cyclic diamide

scaffold.[1]

Hangzhou J&H Chemical Co.,

Ltd. (via Molbase)
1489-84-5

Listed as a supplier, however,

specific details on purity,

quantity, and pricing are not

provided.

Technical and Safety Data
A comprehensive Safety Data Sheet (SDS) specifically for 1,5-Diazecane-6,10-dione (CAS

1489-84-5) could not be located through extensive searches. Similarly, detailed, verified

physical and chemical properties such as melting point, boiling point, solubility, and spectral

data (NMR, IR, Mass Spec) are not published in readily accessible scientific literature or

technical databases.

Due to the lack of a specific SDS, researchers must handle this compound with extreme

caution, assuming it may be hazardous. General laboratory safety protocols for handling novel

chemical entities of unknown toxicity should be strictly followed. This includes the use of

personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat, and

working in a well-ventilated fume hood.

Synthesis and Experimental Protocols
No peer-reviewed scientific articles detailing a specific, reproducible synthesis protocol for 1,5-
Diazecane-6,10-dione were identified. While the synthesis of related diazepine, diazocine, and

other cyclic diamide structures is documented, these methods are not directly transferable

without significant modification and validation.

The general nature of 1,5-Diazecane-6,10-dione as a cyclic diamide suggests that its

synthesis would likely involve the cyclization of a linear precursor containing the requisite

amine and carboxylic acid functionalities, or their activated derivatives. A potential, though

unverified, synthetic approach could be conceptualized as follows:
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Conceptual Synthetic Pathway
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Caption: A generalized, conceptual workflow for the synthesis of a cyclic diamide like 1,5-
Diazecane-6,10-dione.

It is critical to note that this is a theoretical pathway and would require substantial experimental

development and optimization.

Biological Activity and Applications
There is no specific information in the scientific literature regarding the biological activity,

signaling pathway involvement, or therapeutic applications of 1,5-Diazecane-6,10-dione.
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However, the broader class of cyclic diamides and related diazepine/diazocine scaffolds are of

significant interest in medicinal chemistry. These structures are often explored for their potential

as scaffolds in drug design due to their conformational rigidity and ability to present functional

groups in specific spatial orientations. For instance, derivatives of dibenzo[b,f][1][2]diazocine-

6,12-dione have been investigated for their cytotoxic effects against cancer cell lines. This

suggests that related structures, such as 1,5-Diazecane-6,10-dione, could warrant

investigation for biological activity.

A hypothetical workflow for screening a novel compound like 1,5-Diazecane-6,10-dione for

biological activity is presented below.
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Hypothetical Biological Screening Workflow
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Caption: A generalized workflow for the initial biological screening of a novel chemical entity.

Conclusion for Researchers
1,5-Diazecane-6,10-dione is a poorly characterized compound with extremely limited

commercial availability and a near-complete absence of published technical data and
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experimental protocols. Researchers and drug development professionals interested in this

specific molecule should be prepared to:

Engage in custom synthesis, as readily available commercial stock is not apparent.

Conduct comprehensive in-house characterization to determine its physical, chemical, and

toxicological properties.

Develop and validate novel experimental protocols for its use.

Undertake primary screening campaigns to determine any potential biological activity.

Given the current state of available information, any research program involving 1,5-
Diazecane-6,10-dione would be considered highly exploratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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